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Compound of Interest

2-Amino-6-bromo-5,6-dihydro-
7(4H)-benzothiazolone

Cat. No.: B590418

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

Voriconazole is a second-generation triazole antifungal agent with a broad spectrum of activity
against numerous clinically significant fungal pathogens.[1][2] It is a cornerstone in the
treatment of invasive fungal infections, particularly in immunocompromised patient populations.
[3][4] This document provides a comprehensive overview of the physicochemical properties,
mechanism of action, pharmacokinetics, and relevant experimental protocols for voriconazole.

Physicochemical Properties

Voriconazole is a white to light-colored powder.[5] Its chemical and physical properties are
summarized below.
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Property Value Reference(s)

(2R,3S)-2-(2,4-
difluorophenyl)-3-(5-

IUPAC Name o [3][4]
fluoropyrimidin-4-yl)-1-(1,2,4-

triazol-1-yl)butan-2-ol

Molecular Formula Ci16H14F3Ns0 [3][4]
Molecular Weight 349.31 g/mol [3]
CAS Number 137234-62-9 [4]
Melting Point 127-130 °C [3][6]
Solubility Low in water (0.0978 g/L) [3]
LogP 1.5 [3]
pKa Not available

Appearance White to light-colored powder [5]

Biological Activity and Mechanism of Action

Voriconazole exerts its antifungal effect by inhibiting the fungal cytochrome P450-dependent
enzyme lanosterol 14a-demethylase.[2][7] This enzyme is critical for the synthesis of
ergosterol, an essential component of the fungal cell membrane.[2][8] Inhibition of this enzyme
leads to the depletion of ergosterol and the accumulation of toxic methylated sterols, which
disrupts the integrity and function of the fungal cell membrane, ultimately leading to the
inhibition of fungal growth and cell death.[7][9]
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Figure 1: Mechanism of action of Voriconazole.

Pharmacokinetics (ADME)
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Voriconazole exhibits complex and nonlinear pharmacokinetics, primarily due to the saturation

of its metabolism.[1][10] This results in significant interindividual variability in drug exposure.

ADME Parameter Value Reference(s)
Absorption
Bioavailability (Oral) >90% (estimated at 96%) [2][4][10]
Time to Peak Plasma
Concentration (Tmax) 1-2 hours L71120]
Distribution
Volume of Distribution (Vd) 2-4.6 L/kg [1][71[10]
Plasma Protein Binding ~58-60% [1][4][10]
Metabolism
Primary Site Liver [10]
Primary Enzymes CYP2C19, CYP3A4, CYP2C9 [1][10]
Major Metabolite Voriconazole N-oxide (inactive)  [10][11]
Excretion

Primarily hepatic metabolism
Route (<2% excreted unchanged in [10]

urine)

Elimination Half-life (t¥2)

Approximately 6 hours (dose-

dependent)

[1]2]

Metabolism Pathway

Voriconazole is extensively metabolized in the liver by cytochrome P450 enzymes, with
CYP2C19 being the primary enzyme involved, followed by CYP3A4 and CYP2C9.[1][10] The
major metabolite is voriconazole N-oxide, which is inactive.[10][11] Other metabolic pathways
include hydroxylation of the methyl group and the fluoropyrimidine ring.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b590418?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/16802848/
https://pubmed.ncbi.nlm.nih.gov/16802848/
https://m.youtube.com/watch?v=M5FqIv7Zqho
https://pubchem.ncbi.nlm.nih.gov/compound/Voriconazole
https://en.wikipedia.org/wiki/Voriconazole
https://www.accessdata.fda.gov/drugsatfda_docs/label/2010/021266s032lbl.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1160110.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC1201014/
https://www.amberlife.net/voriconazole-uses-mechanism-dosage-side-effects
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/voriconazole
https://www.benchchem.com/pdf/Voriconazole_Pharmacokinetics_A_Technical_Guide_to_Understanding_its_Disposition_and_the_Critical_Role_of_Internal_Standards_in_Quantification.pdf
https://academic.oup.com/jac/article-abstract/68/11/2592/831915
https://pmc.ncbi.nlm.nih.gov/articles/PMC5405706/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5405706/
https://www.benchchem.com/product/b590418#inchikey-phfiwbgtvljddj-uhfffaoysa-n-properties
https://www.benchchem.com/product/b590418#inchikey-phfiwbgtvljddj-uhfffaoysa-n-properties
https://www.benchchem.com/product/b590418#inchikey-phfiwbgtvljddj-uhfffaoysa-n-properties
https://www.benchchem.com/product/b590418#inchikey-phfiwbgtvljddj-uhfffaoysa-n-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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